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Compound of Interest

Compound Name: CCT251545

Cat. No.: B15621817 Get Quote

Application Notes and Protocols for CCT251545
For Researchers, Scientists, and Drug Development Professionals

Introduction
CCT251545 is a potent and selective, orally bioavailable small-molecule inhibitor of the WNT

signaling pathway[1][2][3]. It functions as a chemical probe for investigating the roles of Cyclin-

Dependent Kinase 8 (CDK8) and Cyclin-Dependent Kinase 19 (CDK19) in various cellular

processes and diseases[1][4][5][6]. By binding to and inhibiting CDK8 and CDK19, CCT251545
effectively blocks the WNT signaling cascade, which is often deregulated in cancer[4][5]. These

application notes provide detailed protocols for the preparation of CCT251545 stock solutions

in Dimethyl Sulfoxide (DMSO) for use in research settings.

Physicochemical Properties
A summary of the key physicochemical properties of CCT251545 is presented in the table

below. This information is crucial for accurate preparation of stock solutions and for

understanding the compound's behavior in experimental systems.
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Property Value Reference

Molecular Weight 421.92 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[2][7]

Purity ≥95% [7]

Solubility in DMSO ≥ 50 mg/mL (118.51 mM) [2][7]

IC₅₀ 5 nM (in 7dF3 cells) [1][2][3][7]

Experimental Protocols
Preparation of a 10 mM CCT251545 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of CCT251545 in DMSO.

This concentration is a common starting point for subsequent serial dilutions for various in vitro

assays.

Materials:

CCT251545 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Calculations:

To prepare a 10 mM stock solution, the required mass of CCT251545 can be calculated using

the following formula:
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Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x (1 L / 1000 mL) x 421.92 g/mol x (1000 mg / 1 g) = 4.22 mg

Procedure:

Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 4.22 mg of CCT251545 powder into the tared tube.

Dissolving the Compound:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the CCT251545
powder. It is crucial to use fresh, anhydrous DMSO as moisture can reduce the solubility

of the compound[1].

Close the tube tightly and vortex for 1-2 minutes until the compound is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but the temperature sensitivity of the compound should be considered[8].

Storage and Handling:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use working volumes (e.g., 20 µL) in sterile microcentrifuge tubes[1][8].

Clearly label each aliquot with the compound name, concentration, solvent (DMSO), and

the date of preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year)[2].

Preparation of Working Solutions for Cell-Based Assays
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This protocol outlines the serial dilution of the 10 mM DMSO stock solution to prepare working

solutions for treating cells in culture.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid cytotoxic effects[9][10].

Always include a vehicle control (cell culture medium with the same final concentration of

DMSO) in your experiments to account for any effects of the solvent[9].

To avoid precipitation, it is recommended to perform serial dilutions in DMSO before the final

dilution into the aqueous cell culture medium.

Procedure:

Intermediate Dilutions in DMSO:

Prepare a series of intermediate dilutions from your 10 mM stock solution in 100% DMSO.

For example, to get a 1 mM solution, dilute the 10 mM stock 1:10 in DMSO.

Final Dilution in Culture Medium:

Add a small volume of the appropriate DMSO dilution to your cell culture medium to

achieve the desired final concentration of CCT251545. For instance, to achieve a final

concentration of 1 µM in 1 mL of medium, add 1 µL of a 1 mM DMSO stock. This will result

in a final DMSO concentration of 0.1%.

Storage Recommendations Summary
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Condition
Storage
Temperature

Duration Reference

Powder -20°C ≥ 3 years [1][2][7]

Stock Solution in

DMSO
-80°C Up to 2 years [2]

Stock Solution in

DMSO
-20°C Up to 1 year [2]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing CCT251545 stock solution.

Inhibition of the WNT Signaling Pathway by CCT251545
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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